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Compound of Interest

Compound Name: 2,2-Dimethylglutaric acid

Cat. No.: B1205061

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public toxicological information
for 2,2-Dimethylglutaric acid. It is intended for informational purposes for a scientific
audience. A comprehensive toxicological evaluation would require dedicated experimental
studies.

Introduction

2,2-Dimethylglutaric acid (CAS No. 681-57-2) is a dicarboxylic acid with applications in the
synthesis of polymers and as an intermediate in the pharmaceutical industry.[1][2]
Understanding its toxicological profile is crucial for risk assessment and ensuring safe handling
in research and manufacturing settings. This guide provides a consolidated overview of the
existing, albeit limited, toxicological data for 2,2-Dimethylglutaric acid.

Summary of Toxicological Data

The available toxicological data for 2,2-Dimethylglutaric acid is primarily qualitative and
derived from safety data sheets and chemical databases. Specific quantitative data from
dedicated studies, such as LD50 (median lethal dose), NOAEL (No-Observed-Adverse-Effect
Level), or LOAEL (Lowest-Observed-Adverse-Effect Level), are not readily available in the
public domain.

Table 1: Summary of Qualitative Toxicological Endpoints for 2,2-Dimethylglutaric Acid
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Toxicological Endpoint

Observation

References

Acute Oral Toxicity

Poses low acute toxicity upon

oral exposure.

[1]

Skin Corrosion/Irritation

May cause mild skin irritation.

[11(31[4]

Serious Eye Damage/Irritation

May cause mild eye irritation.

[11(31[4]

Respiratory Irritation

Inhalation of dust may cause

respiratory tract irritation.

[11(31[4]

Carcinogenicity

Not classified as a carcinogen
by the International Agency for
Research on Cancer (IARC) or
the Environmental Protection
Agency (EPA).

[1]

Genotoxicity

No specific data available.

Specific Target Organ Toxicity

No specific target organ

toxicity has been identified.

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2,2-Dimethylglutaric acid is not classified for most hazard categories based on a

significant portion of notifications to the ECHA C&L Inventory.[3] However, some notifications

indicate potential hazards.

Table 2: GHS Hazard Statements Associated with 2,2-Dimethylglutaric Acid from a subset of

notifications

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.guidechem.com/encyclopedia/2-2-dimethylglutaric-acid-dic6551.html
https://www.guidechem.com/encyclopedia/2-2-dimethylglutaric-acid-dic6551.html
https://pubchem.ncbi.nlm.nih.gov/compound/12681
https://m.chemicalbook.com/ProductMSDSDetailCB6247571_EN.htm
https://www.guidechem.com/encyclopedia/2-2-dimethylglutaric-acid-dic6551.html
https://pubchem.ncbi.nlm.nih.gov/compound/12681
https://m.chemicalbook.com/ProductMSDSDetailCB6247571_EN.htm
https://www.guidechem.com/encyclopedia/2-2-dimethylglutaric-acid-dic6551.html
https://pubchem.ncbi.nlm.nih.gov/compound/12681
https://m.chemicalbook.com/ProductMSDSDetailCB6247571_EN.htm
https://www.guidechem.com/encyclopedia/2-2-dimethylglutaric-acid-dic6551.html
https://www.benchchem.com/product/b1205061?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/12681
https://www.benchchem.com/product/b1205061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory
Check Availability & Pricing

Percentage of

Hazard Class Hazard Statement o
Notifications
Skin Irritation H315: Causes skin irritation 35.3%
o H319: Causes serious eye
Eye Irritation S 35.3%
irritation
Specific target organ toxicity — ]
] ) H335: May cause respiratory
single exposure (respiratory 29.4%

o irritation
tract irritation)

Source: PubChem CID 12681[3]

Experimental Protocols

Detailed experimental protocols for toxicological studies specifically on 2,2-Dimethylglutaric
acid are not available in the reviewed literature. However, standardized OECD (Organisation
for Economic Co-operation and Development) guidelines are typically followed for such
assessments. Below is a generalized workflow for evaluating the toxicological profile of a

chemical substance.
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Phase 1: Initial Screening

(Acute Oral Toxicity (e.g., OECD 420, 423, 425) En Vitro Genotoxicity (e.g., Ames Test - OECD 471)) In Vitro Chromosomal Aberration (e.g., OECD 4739

If warranted by initial findings

Phase 2: Sub-acute/"ub-chronic Toxicity

(Repeated Dose 28-day Oral Toxicity Study (e.g., OECD 4079

If significant toxicity observed If reproductive organs are affected
Phase 3: Chronic Toxicity & Carcinogenicity Phase 4: Reproductive & Developmental Toxicity
\ \
(Chronic Toxicity Study (e.g., OECD 452)) (ReproductivelDeveIopmental Toxicity Screening Test (e.g., OECD 4219
If chronic ftoxicity or genotoxicity is a concern For further characterization
Y Y
(Carcinogenicity Study (e.g., OECD 451)) (Prenatal Developmental Toxicity Study (e.g., OECD 414))

Click to download full resolution via product page

Caption: Generalized workflow for toxicological assessment of a chemical.

Metabolic Pathways

2,2-Dimethylglutaric acid is described as a metabolite.[1] It has been suggested to be
involved in metabolic pathways and may serve as a substrate for various enzymes.[5]
However, specific, detailed signaling or metabolic pathways in which 2,2-Dimethylglutaric
acid is a key component are not well-documented in the available literature. For context, a
simplified diagram illustrating the general concept of a metabolic pathway is provided below.

o R o C)M»C)
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Caption: Conceptual diagram of a metabolic pathway.

Conclusion and Data Gaps

The currently available data suggests that 2,2-Dimethylglutaric acid has a low order of acute
toxicity and is a mild irritant to the skin, eyes, and respiratory system. There is no evidence to
suggest it is a carcinogen. However, there is a significant lack of quantitative toxicological data,
including acute toxicity values (LD50), repeated dose toxicity studies (NOAEL, LOAEL), and
genotoxicity assessments. Furthermore, detailed information on its metabolic fate and potential
to interact with biological signaling pathways is absent. To conduct a thorough risk assessment
for drug development or other applications, further experimental studies following standardized
guidelines would be necessary to address these data gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1205061?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

